BE“GHE Validation & Comparative

Check Availability & Pricing

Cross-Study Validation of Cipepofol's Potency
and Efficacy: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Cipepofol
CAS No.: 1637741-58-2
Cat. No.: B607983
Get Quote
. J

An objective analysis of Cipepofol (HSK3486) versus Propofol, supported by experimental
data from multiple clinical studies.

This guide provides a comprehensive comparison of the potency and efficacy of Cipepofol, a
novel general anesthetic, with the widely used alternative, Propofol. The information is intended
for researchers, scientists, and drug development professionals, offering a detailed overview of
the available clinical data to inform research and development decisions.

Executive Summary

Cipepofol (also known as ciprofol or HSK3486) is a new short-acting intravenous general
anesthetic that, like propofol, acts as a positive allosteric modulator of the y-aminobutyric acid
type A (GABA-A) receptor.[1][2] Across numerous clinical trials, Cipepofol has consistently
demonstrated non-inferior efficacy to propofol for the induction and maintenance of general
anesthesia and procedural sedation.[3][4][5] A key differentiator is its significantly higher
potency, being approximately 4 to 6 times more potent than propofol.[1][6] This increased
potency is attributed to a higher binding affinity for the GABA-A receptor.[7][8] Furthermore,
Cipepofol has shown a favorable safety profile, most notably a significantly lower incidence of
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injection pain, a common side effect of propofol.[9][10][11] Several studies also suggest that
Cipepofol may offer more stable hemodynamics with a lower incidence of hypotension and
respiratory depression.[6][8][12]

Data Presentation: Potency and Efficacy
Comparison

The following tables summarize quantitative data from various clinical studies, providing a clear
comparison of the key performance indicators for Cipepofol and Propofol.

Table 1: Comparative Potency of Cipepofol and Propofol
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Parameter Cipepofol

Propofol

Potency Ratio
(Cipepofol:Pro
pofol)

Study
Population /
Context

ED50 0.326 mg/kg

1.541 mg/kg

~4.7:1

Inhibition of
cardiovascular
responses to
tracheal
intubation.[13]

ED95 0.53 mg/kg

2.16 mg/kg

~4.1:1

Successful
anesthesia
induction for
painless
hysteroscopy.[6]
[14]

ED95 0.349 mg/kg

1.656 mg/kg

~4.7:1

Inhibition of
cardiovascular
responses to
tracheal
intubation.[13]

General Potency -

4 to 6 times more

General

statement from

potent multiple sources.
[1]
- i Based on GABA-
Receptor Binding 4 to 5 times
- - - A receptor
Affinity greater

binding.[7][8]

Table 2: Efficacy in Anesthesia Induction and Sedation
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Efficacy Outcome Cipepofol Propofol Study Context
Phase 3 trial for
) ) elective surgery (0.4
Anesthesia Induction )
100% 100% mg/kg Cipepofol vs.
Success Rate
2.0 mg/kg Propofol).
[15]
Phase 3 trial for
Anesthesia Induction elective surgery (non-
97.0% 97.6% o _
Success Rate inferiority confirmed).
[11]
Phase 3 trial for
Sedation Success outpatient
100% 100% _
Rate gynecological
procedures.[5][10]
) Phase 3 trial for
Sedation Success
100% 99.2% gastroscopy and
Rate
colonoscopy.[16]
Maintenance of - .
) Phase 3 clinical trial.
General Anesthesia 100% 100%

Success Rate

[4]

Table 3: Comparative Safety Profile
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Adverse Event Cipepofol Propofol Study Context

o ) ) Phase 3 trial for
Injection Site Pain 6.8% 20.5% i
elective surgery.[15]

Phase 3 trial for

outpatient
Injection Site Pain 6.7% 61.4% P )

gynecological

procedures.[10][17]

Phase 3 trial for
Injection Site Pain 18.0% 77.1% general anesthesia
induction.[11]

Dose-response study
Injection Site Pain 0% 34.5% for painless

hysteroscopy.[6]

Randomized trial in
Hypotension 70.5% 88.5% patients with severe

aortic stenosis.[12]

Dose-response study
for painless

27.6% 55.2% hysteroscopy (at
doses around ED50).

[6]

Respiratory

Depression

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison of Cipepofol
and Propofol.

Protocol 1: Phase 3, Multicenter, Randomized, Double-
Blind, Comparative Study for Anesthesia Induction

e Objective: To demonstrate the non-inferiority of Cipepofol to Propofol for the successful
induction of general anesthesia.[15]
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o Study Population: Adult patients scheduled for elective surgery.[15]
» Methodology:

o Patients were randomly assigned in a 1:1 ratio to receive either Cipepofol (0.4 mg/kg) or
Propofol (2.0 mg/kg) intravenously.[15]

o The primary endpoint was the success rate of anesthesia induction.[15]

o Secondary endpoints included the time to successful induction, time to loss of eyelash
reflex, and changes in the Bispectral Index (BIS).[15]

o Safety parameters, including the incidence of injection pain and hemodynamic changes,

were monitored.[15]

Protocol 2: Phase 3, Multicenter, Randomized Trial for
Sedation in Outpatient Gynecological Procedures

o Objective: To evaluate the efficacy and safety of Cipepofol for sedation in outpatient
gynecological procedures compared to Propofol.[5][10]

» Study Population: Women aged 18-65 years scheduled for ambulatory gynecological
procedures.[5]

o Methodology:

o Patients were randomly assigned (2:1 ratio) to receive either Cipepofol (0.4 mg/kg for
induction, 0.2 mg/kg for maintenance) or Propofol (2.0 mg/kg for induction, 1.0 mg/kg for
maintenance).[10]

o The primary outcome was the success rate of sedation, defined as the completion of the
procedure without the need for remedial anesthetics.[10]

o Secondary outcomes included time to successful induction, time to full consciousness,
time to meet discharge criteria, and patient/doctor satisfaction.[10]

o Adverse events, with a focus on injection pain, were recorded.[10]
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Protocol 3: Randomized, Double-Blind, Dose-Response
Study for Painless Hysteroscopy

o Objective: To determine the relative potency of Cipepofol and Propofol for anesthesia
induction.[6][14]

o Study Population: Patients undergoing elective hysteroscopy.[6]
o Methodology:

o Patients were allocated to one of eight groups to receive a single intravenous bolus of
either Cipepofol (0.2, 0.3, 0.4, or 0.5 mg/kg) or Propofol (1.0, 1.5, 2.0, or 2.5 mg/kg).[14]

o The primary endpoint was the success rate of anesthesia induction, defined as achieving
a Modified Observer's Assessment of Alertness/Sedation (MOAA/S) score of <1 within 2
minutes.[6]

o Dose-response relationships were analyzed using probit regression to estimate the ED50
and ED95.[6]

o Incidence of injection pain and respiratory depression were assessed as safety endpoints.

[6]

Mandatory Visualization
Signaling Pathway of Cipepofol and Propofol

The following diagram illustrates the mechanism of action of Cipepofol and Propofol at the
GABA-A receptor.
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Caption: Mechanism of action for Cipepofol and Propofol at the GABA-A receptor.

Experimental Workflow for a Comparative Clinical Trial

The diagram below outlines a typical workflow for a randomized, double-blind clinical trial
comparing Cipepofol and Propofol.
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Caption: Workflow of a randomized controlled trial comparing Cipepofol and Propofol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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